2-Butylsulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
2-Butylsulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Brand Name:
Vulcanchem
CAS No.:
303088-77-9
VCID:
VC0406672
InChI:
InChI=1S/C27H36N2O2S/c1-4-5-16-32-25-28-23-21-11-7-6-10-19(21)17-27(13-8-9-14-27)22(23)24(30)29(25)20-12-15-31-26(2,3)18-20/h6-7,10-11,20H,4-5,8-9,12-18H2,1-3H3
SMILES:
CCCCSC1=NC2=C(C(=O)N1C3CCOC(C3)(C)C)C4(CCCC4)CC5=CC=CC=C52
Molecular Formula:
C27H36N2O2S
Molecular Weight:
452.7g/mol
2-Butylsulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
CAS No.: 303088-77-9
Main Products
VCID: VC0406672
Molecular Formula: C27H36N2O2S
Molecular Weight: 452.7g/mol
![2-Butylsulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one - 303088-77-9](/images/no_structure.jpg)
| CAS No. | 303088-77-9 |
|---|---|
| Product Name | 2-Butylsulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
| Molecular Formula | C27H36N2O2S |
| Molecular Weight | 452.7g/mol |
| IUPAC Name | 2-butylsulfanyl-3-(2,2-dimethyloxan-4-yl)spiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
| Standard InChI | InChI=1S/C27H36N2O2S/c1-4-5-16-32-25-28-23-21-11-7-6-10-19(21)17-27(13-8-9-14-27)22(23)24(30)29(25)20-12-15-31-26(2,3)18-20/h6-7,10-11,20H,4-5,8-9,12-18H2,1-3H3 |
| Standard InChIKey | TWKPHXFOURVWKU-UHFFFAOYSA-N |
| SMILES | CCCCSC1=NC2=C(C(=O)N1C3CCOC(C3)(C)C)C4(CCCC4)CC5=CC=CC=C52 |
| Canonical SMILES | CCCCSC1=NC2=C(C(=O)N1C3CCOC(C3)(C)C)C4(CCCC4)CC5=CC=CC=C52 |
| PubChem Compound | 2862946 |
| Last Modified | Nov 11 2021 |
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